N-(2,4-dichlorophenyl)-N'-(4-ethylphenyl)thiourea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-(4-ethylphenyl)thiourea
• InChI: InChI=1S/C15H14Cl2N2S/c1-2-10-3-6-12(7-4-10)18-15(20)19-14-8-5-11(16)9-13(14)17/h3-9H,2H2,1H3,(H2,18,19,20)
• InChI Key: FOLKJRSHHDBQHO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=S)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H14Cl2N2S
• Molecular Weight: 325.3 g/mol

Description

N-(2,4-dichlorophenyl)-N'-(4-ethylphenyl)thiourea, also known as Diuron, is a herbicide that is widely used in agriculture to control the growth of weeds. It was first introduced in the 1950s and has since become one of the most commonly used herbicides in the world. In

Mechanism of Action

N-(2,4-dichlorophenyl)-N'-(4-ethylphenyl)thiourea works by inhibiting photosynthesis in plants. It blocks electron transport in the photosystem II complex, which leads to a decrease in the production of ATP and NADPH. This disrupts the plant's ability to produce energy, leading to its death.
Biochemical and Physiological Effects:
This compound has been shown to have toxic effects on aquatic organisms, including fish, algae, and crustaceans. It can also have an impact on soil microorganisms, which can affect the health of the soil. In humans, this compound exposure has been linked to an increased risk of cancer, although more research is needed to confirm this.

Advantages and Limitations for Lab Experiments

N-(2,4-dichlorophenyl)-N'-(4-ethylphenyl)thiourea is a widely used herbicide, making it easy to obtain for lab experiments. Its mechanism of action is well understood, making it a useful tool for studying photosynthesis in plants. However, its toxic effects on aquatic organisms and potential health risks to humans should be taken into consideration when using it in experiments.

Future Directions

There are several areas of research related to N-(2,4-dichlorophenyl)-N'-(4-ethylphenyl)thiourea that could be explored in the future. These include:
1. Developing new herbicides that are less toxic to the environment and human health.
2. Studying the impact of this compound on soil microorganisms and the health of the soil.
3. Investigating the potential use of this compound in cancer treatment.
4. Examining the long-term effects of this compound exposure on human health.
5. Developing new methods for removing this compound from the environment.
Conclusion:
This compound is a widely used herbicide that has been extensively studied for its impact on the environment and human health. Its mechanism of action is well understood, making it a useful tool for studying photosynthesis in plants. However, its toxic effects on aquatic organisms and potential health risks to humans should be taken into consideration when using it in experiments. There are several areas of research related to this compound that could be explored in the future, including developing new herbicides that are less toxic and investigating its potential use in cancer treatment.

Synthesis Methods

N-(2,4-dichlorophenyl)-N'-(4-ethylphenyl)thiourea can be synthesized by reacting 2,4-dichlorophenylisocyanate with 4-ethylphenylamine in the presence of a catalyst. The reaction produces this compound as a white crystalline solid with a melting point of 158-160°C.

Scientific Research Applications

N-(2,4-dichlorophenyl)-N'-(4-ethylphenyl)thiourea has been extensively studied for its herbicidal properties and its potential impact on the environment. Researchers have investigated its effect on plant growth, soil microorganisms, and aquatic organisms. It has also been studied for its potential use in cancer treatment.